Cas no 1176744-51-6 ((2E,4E)-4-(4,4-Dimethylpent-2-yn-1-yl)pent-2-ene-1,5-diol)

• Product Name: (2E,4E)-4-(4,4-Dimethylpent-2-yn-1-yl)pent-2-ene-1,5-diol
• CAS No: 1176744-51-6
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 1058943
• PubChem ID: 44184923
• Update Time: 2025-08-02

(2E,4E)-4-(4,4-Dimethylpent-2-yn-1-yl)pent-2-ene-1,5-diol Chemical and Physical Properties

Names and Identifiers

• (2E,4E)-4-(4,4-Dimethyl-2-pentyn-1-ylidene)-2-pentene-1,5-diol
• (2E,4E)-4-(4,4-Dimethylpent-2-yn-1-yl)pent-2-ene-1,5-diol
• DB-299565
• (2E,4E)-4-(4,4-Dimethylpent-2-yn-1-ylidene)pent-2-ene-1,5-diol
• (E,4E)-4-(4,4-dimethylpent-2-ynylidene)pent-2-ene-1,5-diol
• (2E,4E)-4-(4,4-dimethylpent-2-ynylidene)pent-2-ene-1,5-diol
• 1176744-51-6

• Inchi： 1S/C12H18O2/c1-12(2,3)8-4-6-11(10-14)7-5-9-13/h5-7,13-14H,9-10H2,1-3H3/b7-5+,11-6+
• InChI Key： NRQSVEIZZFKKBK-YXJPLFFZSA-N
• SMILES： OC/C(/C=C/CO)=C/C#CC(C)(C)C

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on (2E,4E)-4-(4,4-Dimethylpent-2-yn-1-yl)pent-2-ene-1,5-diol

(2E,4E)-4-(4,4-Dimethylpent-2-yn-1-yl)pent-2-ene-1,5-diol (CAS No: 1176744-51-6)

The compound (2E,4E)-4-(4,4-Dimethylpent-2-yn-1-yl)pent-2-ene-1,5-diol with CAS No: 1176744-51-6 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a conjugated diene system and a dimethyl-substituted alkyne group. The presence of hydroxyl groups at the 1 and 5 positions further adds to its functional versatility.

Recent studies have highlighted the potential of (2E,4E)-4-(4,4-Dimethylpent-2-yn-1-yl)pent-2-enediol in various applications, particularly in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing high-performance polymers and composites. The conjugated system in this molecule allows for strong π-interactions, making it suitable for applications in optoelectronics and energy storage devices.

The synthesis of (2E,4E)-4-(4,4-Dimethylpentenyl)pentenediol involves a multi-step process that includes alkyne functionalization and diene formation. Scientists have optimized these steps to achieve higher yields and better purity levels. The use of catalytic methods has been particularly effective in streamlining the synthesis process.

In terms of properties, this compound exhibits excellent thermal stability and mechanical strength due to its rigid molecular structure. These characteristics make it ideal for use in high-stress environments or applications requiring durable materials. Additionally, the presence of hydroxyl groups enables this compound to participate in various chemical reactions, such as esterification and polymerization.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of (2E,4E)-dimethylpentenediol. These studies have revealed that the molecule's conjugated system contributes significantly to its electronic properties, making it a promising candidate for use in organic electronics.

Moreover, the compound's ability to form stable networks through hydrogen bonding has been leveraged in the creation of novel hydrogels and biomaterials. These materials have shown potential in biomedical applications such as drug delivery systems and tissue engineering.

The versatility of (CAS No: 1176744) lies in its ability to adapt to different chemical environments while maintaining its core structural integrity. This adaptability has led to its exploration in diverse fields ranging from pharmaceuticals to advanced manufacturing.

In conclusion, (2E,4E)-dimethylpentenediol is a multifaceted compound with a wide range of potential applications. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in the development of cutting-edge technologies.